2-chloro-N-{1-[4-(trifluoromethyl)phenyl]ethyl}pyridine-3-carboxamide

• IUPAC Name: 2-chloro-N-[1-[4-(trifluoromethyl)phenyl]ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H12ClF3N2O/c1-9(10-4-6-11(7-5-10)15(17,18)19)21-14(22)12-3-2-8-20-13(12)16/h2-9H,1H3,(H,21,22)
• InChI Key: LXHMCTLXABBFPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C(F)(F)F)NC(=O)C2=C(N=CC=C2)Cl
• Molecular Formula: C15H12ClF3N2O
• Molecular Weight: 328.71 g/mol

Description

“2-chloro-N-{1-[4-(trifluoromethyl)phenyl]ethyl}pyridine-3-carboxamide” is a derivative of Trifluoromethylpyridine (TFMP). TFMP and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

TFMP contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine. The optimal structure of the pyridine group was found to be 5-CF3.

Chemical Reactions Analysis

The researchers guide the readers through the different synthetic methods for introducing TFMP groups within the structures of other molecules. The demand for TFMP derivatives has been increasing steadily in the last 30 years.

Physical And Chemical Properties Analysis

The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

The safety and hazards of similar compounds have been classified under Acute Tox. 3 Dermal - Acute Tox. 3 Oral - Aquatic Chronic 3 - Eye Dam. 1 - Skin Corr. 1B - STOT RE 1.

Future Directions

The development of fluorinated organic chemicals is becoming an increasingly important research topic. It is expected that many novel applications of TFMP will be discovered in the future. The demand for TFMP derivatives has been increasing steadily in the last 30 years.